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Compound of Interest

Compound Name: C16H10N2Na2O7S2

Cat. No.: B16093090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the acceptable daily intake (ADI) and

toxicological profile of the synthetic azo dye, Sunset Yellow FCF (FD&C Yellow No. 6). The

information is compiled from various regulatory bodies and scientific studies to support

research and professional applications in drug development and food science.

Acceptable Daily Intake and Regulatory Status
Sunset Yellow FCF is a widely used colorant in foods, pharmaceuticals, and cosmetics.[1][2] Its

safety has been evaluated by several international regulatory agencies, which have established

an Acceptable Daily Intake (ADI) to protect consumers. The ADI is an estimate of the amount of

a substance in food or drinking water that can be consumed daily over a lifetime without

presenting an appreciable risk to health.

Different regulatory bodies have set similar ADI levels for Sunset Yellow FCF. The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) and the European Food Safety

Authority (EFSA) have established an ADI of 0-4 mg/kg of body weight per day.[3][4][5][6][7] In

the United States, the Food and Drug Administration (FDA) has also approved its use with an

acceptable daily intake of 3.75 mg/kg.[3]
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Quantitative Toxicological Data
The toxicological profile of Sunset Yellow FCF has been characterized through a range of

studies. The following table summarizes key quantitative data from these assessments.

Parameter Value Species Reference

Acceptable Daily

Intake (ADI)
0-4 mg/kg bw/day Human

JECFA, EFSA[3][4][5]

[6][7]

3.75 mg/kg bw/day Human US FDA[3]

No-Observed-

Adverse-Effect Level

(NOAEL)

375 mg/kg bw/day Rat EFSA[5][6]

1,475 mg/kg bw/day

(28-day study)
Rat (male) Bastaki et al., 2019[8]

Lowest-Observed-

Adverse-Effect Level

(LOAEL)

250 mg/kg bw/day

(effects on testes)
Rat

EFSA Scientific

Opinion, 2009[9]

Toxicological Profile
Metabolism and Pharmacokinetics
Upon oral ingestion, Sunset Yellow FCF is poorly absorbed from the gastrointestinal tract. The

primary metabolic pathway involves the reductive fission of the azo linkage by intestinal

microflora.[10][11] This process generates aromatic amines, principally sulfanilic acid and 1-

amino-2-naphthol-6-sulfonic acid, which are then partially absorbed and subsequently

excreted.[10][11]

Sunset Yellow FCF
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Metabolism of Sunset Yellow FCF.

Genotoxicity
The genotoxic potential of Sunset Yellow FCF has been investigated in numerous in vitro and

in vivo studies. While some in vitro studies on human lymphocytes have suggested potential for

cytotoxicity and genotoxicity at high concentrations[10][12][13], the majority of in vivo studies

have concluded that Sunset Yellow FCF is not genotoxic. For instance, in vivo micronucleus

tests in mice did not show a significant genotoxic effect.[14]

Carcinogenicity
Long-term carcinogenicity studies in animals have not provided evidence of a carcinogenic

potential for Sunset Yellow FCF at doses relevant to human exposure.[3]

Reproductive and Developmental Toxicity
Reproductive and developmental toxicity studies have been conducted to assess the potential

effects of Sunset Yellow FCF on fertility, pregnancy, and offspring development. Some studies

have reported adverse effects on reproductive and neurobehavioral parameters in mice at high

doses.[15] However, other studies in rats did not find negative effects on the reproductive

system.[2] A 28-day study in male rats found no adverse effects on sperm quality.[8]

Hypersensitivity and Other Effects
There have been claims linking Sunset Yellow FCF to hyperactivity in children, particularly as

part of the "Southampton 6" food colorings.[3] However, regulatory bodies like EFSA have

concluded that the available scientific evidence does not substantiate a direct link between

these color additives and behavioral effects in the general population.[3] Allergic reactions to

Sunset Yellow FCF have been reported in rare cases, especially in individuals with a pre-

existing sensitivity to salicylates.[16]

Experimental Protocols
The toxicological evaluation of food additives like Sunset Yellow FCF follows standardized

experimental protocols, often based on guidelines from the Organisation for Economic Co-
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operation and Development (OECD).

Subchronic Oral Toxicity Study (based on OECD TG 408)
This study provides information on the adverse effects of a substance following repeated oral

administration for 90 days.[4][12][17][18][19]

Test System: Typically rodents, often rats.

Administration: The test substance is administered orally, usually via the diet, drinking water,

or by gavage.

Dose Levels: At least three dose levels and a control group are used. The highest dose

should induce toxic effects but not mortality.

Observations: Include daily clinical observations, weekly measurements of body weight and

food consumption, and regular hematological and clinical biochemistry analyses.

Pathology: At the end of the study, all animals undergo a full necropsy, and organs and

tissues are examined histopathologically.

In Vivo Mammalian Erythrocyte Micronucleus Test
(based on OECD TG 474)
This assay is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts

by analyzing for the presence of micronuclei in erythrocytes.[15][16][20][21]

Test System: Usually rodents (mice or rats).

Administration: The test substance is administered via an appropriate route, typically oral

gavage or intraperitoneal injection, usually in one or two doses.[21]

Sample Collection: Bone marrow or peripheral blood is collected at specific time points after

administration.[20]

Analysis: Erythrocytes, particularly immature polychromatic erythrocytes, are scored for the

presence of micronuclei. An increase in the frequency of micronucleated cells in treated

animals compared to controls indicates a potential for genotoxicity.[15][16]
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Workflow for an In Vivo Micronucleus Assay.
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Reproduction/Developmental Toxicity Screening Test
(based on OECD TG 421 & 422)
These screening studies provide initial information on the potential effects of a substance on

reproductive performance and offspring development.[3]

Test System: Typically rats.

Administration: The test substance is administered to both males and females prior to and

during mating, and to females during gestation and lactation.

Endpoints: Include evaluation of mating performance, fertility, pregnancy outcomes, and

offspring viability, growth, and development.

Pathology: Gross and microscopic examination of reproductive organs is conducted.

Toxicological Risk Assessment Workflow
The safety assessment of a food additive like Sunset Yellow FCF follows a structured workflow

to determine its potential risk to human health.
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Toxicological Risk Assessment Workflow.

Conclusion
The available toxicological data for Sunset Yellow FCF indicate that it is not a concern for

genotoxicity or carcinogenicity at current levels of use. The established ADI of 0-4 mg/kg body

weight per day is considered protective of public health. While some studies have raised

concerns about potential effects on reproduction and behavior at high doses, and rare

instances of hypersensitivity, the overall weight of evidence supports its safety when consumed

within the established ADI. Continuous monitoring and further research are essential to ensure

the ongoing safety of this and other food additives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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